Cas no 1804888-08-1 (2-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 2-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1804888-08-1
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4839702
• Update Time: 2025-08-04

2-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C10H10F3NO4/c1-5-3-7(18-10(11,12)13)9(17-2)14-6(5)4-8(15)16/h3H,4H2,1-2H3,(H,15,16)
• InChI Key： LQGCKKZNIDKNQM-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N=C(CC(=O)O)C(C)=C1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6

Additional information on 2-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid

Introduction to 2-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804888-08-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid, identified by its CAS number 1804888-08-1, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. The compound’s unique scaffold, featuring a pyridine core adorned with methoxy, methyl, and trifluoromethoxy substituents, as well as a carboxylic acid functional group at the sixth position, endows it with a rich chemical diversity that makes it a promising candidate for drug discovery and molecular probe development.

The pyridine moiety is a cornerstone in pharmaceutical chemistry due to its prevalence in bioactive molecules. Pyridines serve as key pharmacophores in numerous therapeutic agents, contributing to their binding affinity and biological activity. In particular, the presence of electron-withdrawing and electron-donating groups on the pyridine ring can modulate the compound’s physicochemical properties, such as solubility, metabolic stability, and interaction with biological targets. The specific arrangement of substituents in 2-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid not only enhances its structural complexity but also opens up possibilities for tailored interactions with biological systems.

The trifluoromethoxy group is a particularly noteworthy feature of this compound. Fluoro substitution is a well-established strategy in medicinal chemistry to improve metabolic stability, binding affinity, and oral bioavailability of drug candidates. The electron-withdrawing nature of fluorine atoms can significantly alter the electronic properties of the molecule, influencing its reactivity and interactions with enzymes or receptors. Recent studies have highlighted the role of trifluoromethoxy-substituted compounds in developing kinase inhibitors, anticancer agents, and anti-inflammatory drugs. The incorporation of this moiety into 2-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid suggests potential applications in modulating enzyme activity or receptor binding.

The methoxy and methyl groups contribute to the compound’s lipophilicity and steric bulk, which are critical factors in determining its pharmacokinetic profile. These substituents can influence solubility, permeability across biological membranes, and clearance rates. Additionally, they can serve as handles for further derivatization or conjugation with other molecules, enabling the design of prodrugs or bioconjugates. The carboxylic acid functionality at the sixth position provides an acidic character to the molecule, making it amenable to salt formation or further chemical modifications such as esterification or amidation.

Recent advancements in computational chemistry and machine learning have facilitated the rapid identification of novel bioactive scaffolds like 2-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid. These computational tools allow researchers to predict potential interactions between the compound and biological targets by analyzing its structural features. For instance, molecular docking studies have been employed to evaluate its binding affinity to enzymes such as kinases or transcription factors. Such studies often reveal promising candidates for further experimental validation.

In the realm of drug discovery, 2-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid has been explored as a lead compound for developing small-molecule modulators of cellular pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The pyridine core’s ability to mimic natural substrates or inhibitors has been leveraged to design molecules that can selectively inhibit aberrant signaling pathways involved in these conditions. Furthermore, its structural features make it suitable for use as an intermediate in synthesizing more complex derivatives with enhanced pharmacological properties.

The synthesis of 2-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid presents an interesting challenge due to the need for precise regioselective functionalization of the pyridine ring. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also ensure scalability for potential industrial applications.

The compound’s potential extends beyond pharmaceutical applications into agrochemicals and materials science. For instance, pyridine derivatives have been investigated for their roles as intermediates in pesticide formulations due to their ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. Additionally, fluorinated pyridines have shown promise in developing advanced materials with unique electronic properties.

As research continues to uncover new biological functions and therapeutic opportunities, compounds like 2-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid are likely to play an increasingly important role in addressing unmet medical needs. The integration of cutting-edge synthetic techniques with high-throughput screening platforms will accelerate the discovery process by enabling rapid testing of large libraries of related compounds.

In conclusion,2-Methoxy-5-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804888-08-1) exemplifies how structural complexity can be leveraged to develop molecules with tailored biological activities. Its unique combination of substituents positions it as a valuable tool for researchers exploring new frontiers in chemical biology and medicinal chemistry. As our understanding of molecular interactions deepens，this compound，along with its derivatives，is poised to contribute significantly to future therapeutic advancements.